An In-Depth Technical Guide on the Chemical Properties of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
An In-Depth Technical Guide on the Chemical Properties of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone, a tetralone derivative, serves as a significant scaffold in medicinal chemistry. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and potential biological activities. The document details the physicochemical characteristics of the compound and outlines experimental protocols for its synthesis and for the evaluation of its potential anticancer and anti-inflammatory effects. This guide is intended to be a valuable resource for researchers and professionals involved in the fields of chemical synthesis and drug discovery.
Chemical Properties
1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is an organic compound featuring a tetrahydronaphthalene core substituted with a hydroxyl and an acetyl group.[1]
Physicochemical Data
A summary of the key physicochemical properties is presented in the table below.
| Property | Value | Source |
| Molecular Formula | C₁₂H₁₄O₂ | [1] |
| Molecular Weight | 190.24 g/mol | [1] |
| Appearance | - | Data not available |
| Melting Point | - | Data not available |
| Boiling Point | - | Data not available |
| Solubility | - | Data not available |
Spectroscopic Data
Detailed spectroscopic data for the precise characterization of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone is not explicitly available in the public domain. Researchers synthesizing this compound would need to perform standard spectroscopic analyses such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for structural confirmation.
Synthesis
The synthesis of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone can be achieved through various synthetic routes, often involving multi-step processes starting from naphthalene derivatives.[1] A common and effective method for introducing an acetyl group onto a phenol, which is a key structural feature of the target molecule, is the Fries rearrangement of the corresponding phenolic ester.
Proposed Synthetic Pathway: Fries Rearrangement
A plausible synthetic route involves the Fries rearrangement of 3-acetoxy-5,6,7,8-tetrahydronaphthalene. This reaction is catalyzed by a Lewis acid, such as aluminum chloride, and typically involves the migration of the acyl group from the phenolic ester to the aromatic ring.[2][3][4][5] The reaction can yield ortho and para isomers, and the reaction conditions, such as temperature and solvent, can be optimized to favor the desired product.[2][5]
Caption: Proposed synthetic workflow for the target compound.
Experimental Protocol: Fries Rearrangement (General)
The following is a general protocol for a Fries rearrangement, which would need to be optimized for the specific synthesis of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.
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Preparation of the Phenolic Ester:
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Dissolve 3-hydroxy-5,6,7,8-tetrahydronaphthalene in a suitable solvent such as pyridine or a mixture of an inert solvent and a base.
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Add acetic anhydride dropwise to the solution at a controlled temperature (e.g., 0 °C).
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Allow the reaction to proceed until completion, monitoring by Thin Layer Chromatography (TLC).
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Work up the reaction mixture to isolate and purify the 3-acetoxy-5,6,7,8-tetrahydronaphthalene intermediate.
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Fries Rearrangement:
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To a solution of the purified 3-acetoxy-5,6,7,8-tetrahydronaphthalene in an appropriate solvent (e.g., nitrobenzene or carbon disulfide), add a Lewis acid catalyst such as anhydrous aluminum chloride in portions.[4]
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Heat the reaction mixture to a specific temperature to favor the formation of the desired ortho-hydroxy ketone. Higher temperatures generally favor the ortho product.[5]
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Monitor the progress of the reaction by TLC.
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Upon completion, cool the reaction mixture and carefully hydrolyze it by adding ice and hydrochloric acid.
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Extract the product with a suitable organic solvent.
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Wash the organic layer, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure.
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Purify the crude product by column chromatography or recrystallization to obtain pure 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone.
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Biological Activity
Derivatives of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone have shown potential as both anticancer and anti-inflammatory agents.[1]
Anticancer Properties
Several studies have reported the cytotoxic effects of tetralone derivatives against various cancer cell lines.[1] The mechanism of action is often associated with the induction of apoptosis.
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.
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Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in appropriate media and conditions.
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Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.
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Compound Treatment: Treat the cells with various concentrations of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone (typically dissolved in DMSO and then diluted in culture medium). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).
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Incubation: Incubate the plates for 24, 48, or 72 hours.
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MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.
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Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.
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Absorbance Measurement: Measure the absorbance of the wells at a specific wavelength (usually around 570 nm) using a microplate reader.
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Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).
Caption: Workflow for assessing in vitro anticancer activity.
Anti-inflammatory Activity
Compounds derived from the tetralone scaffold have also been investigated for their anti-inflammatory properties.[1]
This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.
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Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) in appropriate media.
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Cell Seeding: Seed the cells in 96-well plates and allow them to adhere.
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Compound Treatment: Pre-treat the cells with various concentrations of 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone for a short period (e.g., 1 hour).
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LPS Stimulation: Stimulate the cells with LPS (a component of the outer membrane of Gram-negative bacteria) to induce an inflammatory response and NO production. Include a negative control (no LPS) and a positive control (LPS alone).
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Incubation: Incubate the plates for 24 hours.
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Nitrite Measurement: Collect the cell culture supernatant and measure the concentration of nitrite (a stable product of NO) using the Griess reagent.
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Data Analysis: Compare the nitrite levels in the treated wells to the positive control to determine the percentage of NO inhibition.
Caption: Potential mechanism of anti-inflammatory action.
Conclusion
1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone represents a valuable chemical entity with a promising pharmacological profile. While its derivatives have demonstrated notable anticancer and anti-inflammatory activities, further research is required to fully elucidate the properties and therapeutic potential of the parent compound. This guide provides a foundational framework for researchers to synthesize, characterize, and evaluate this interesting molecule. The provided protocols offer a starting point for the systematic investigation of its biological effects, which may lead to the development of novel therapeutic agents.
References
- 1. Buy 1-(3-Hydroxy-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone | 40420-05-1 [smolecule.com]
- 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
- 3. Fries Rearrangement [organic-chemistry.org]
- 4. Fries Rearrangement: Reaction, Mechanism, Applications and Limitations of Fries Rearrangement, Practice problems & Frequently Asked Questions in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
- 5. byjus.com [byjus.com]
